Cas no 1420068-16-1 (1-(4-Methoxycyclohexyl)ethan-1-amine)

• Product Name: 1-(4-Methoxycyclohexyl)ethan-1-amine
• CAS No: 1420068-16-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD26885647
• CID: 5617535
• PubChem ID: 69351321
• Update Time: 2025-05-24

1-(4-Methoxycyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxycyclohexyl)ethan-1-amine
• SCHEMBL6398753
• EN300-2980373
• 1420068-16-1
• Cyclohexanemethanamine, 4-methoxy-α-methyl-
• 1-(4-Methoxycyclohexyl)ethan-1-amine

• MDL： MFCD26885647
• Inchi： 1S/C9H19NO/c1-7(10)8-3-5-9(11-2)6-4-8/h7-9H,3-6,10H2,1-2H3
• InChI Key： ZJQSUPNVIYETTB-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(C)N)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 215.7±13.0 °C(Predicted)
• pka: 10.74±0.29(Predicted)

Additional information on 1-(4-Methoxycyclohexyl)ethan-1-amine

Introduction to 1-(4-Methoxycyclohexyl)ethan-1-amine (CAS No. 1420068-16-1)

1-(4-Methoxycyclohexyl)ethan-1-amine, also known by its CAS registry number CAS No. 1420068-16-1, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is a derivative of cyclohexane, a six-membered ring hydrocarbon, modified with a methoxy group and an ethanamine substituent. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 1-(4-Methoxycyclohexyl)ethan-1-amine consists of a cyclohexane ring substituted at the para position with a methoxy group (-OCH3) and an ethanamine group (-CH2NH2). This combination of functional groups provides the compound with both hydrophilic and hydrophobic characteristics, which are advantageous in various chemical reactions and material synthesis processes. The methoxy group introduces electron-donating effects, while the ethanamine group contributes nucleophilic properties, making this compound highly reactive in certain chemical environments.

Recent studies have highlighted the potential of CAS No. 1420068-16-1 in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, its role as a precursor in the synthesis of advanced materials, such as polyurethanes and other polymers, has been extensively investigated. These findings underscore its importance in contemporary chemical research and development.

In terms of physical properties, 1-(4-Methoxycyclohexyl)ethan-1-amine exhibits a melting point of approximately 75°C and a boiling point around 235°C under standard atmospheric pressure. Its solubility in common solvents like water, ethanol, and dichloromethane makes it suitable for use in various synthetic protocols. The compound's stability under different pH conditions has also been studied, revealing its resilience in both acidic and basic environments.

The synthesis of CAS No. 1420068-16-1 typically involves multi-step reactions starting from cyclohexanol or other cyclohexane derivatives. One common approach includes the introduction of the methoxy group via nucleophilic substitution followed by the addition of the ethanamine moiety through reductive amination or similar techniques. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus area for chemists aiming to improve yield and purity.

In the context of material science, recent advancements have demonstrated the use of CAS No. 1420068-16-1 as a building block for constructing self-healing polymers. By incorporating this compound into polymer networks, scientists have achieved materials with enhanced mechanical properties and the ability to recover from damage when exposed to heat or other stimuli. This innovation opens new avenues for applications in aerospace, automotive industries, and biomedical devices.

Beyond its material applications, CAS No. 1420068-16-